Cas no 2228420-26-4 (tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2228420-26-4
• MF: C₁₄H₂₀BrFN₂O₂
• MW: 347.223206520081
• CID: 5999047
• PubChem ID: 165799086
• Update Time: 2025-05-25

tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate
• 2228420-26-4
• tert-butyl N-[1-amino-3-(2-bromo-3-fluorophenyl)propan-2-yl]carbamate
• EN300-1874097

• Inchi： 1S/C14H20BrFN2O2/c1-14(2,3)20-13(19)18-10(8-17)7-9-5-4-6-11(16)12(9)15/h4-6,10H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： RUMCTDDBDZQGTQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 346.06922g/mol
• Monoisotopic Mass: 346.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228420-26-4)

Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2228420-26-4, is a derivative of carbamate and features a unique structural configuration that makes it particularly interesting for various applications in medicinal chemistry. The presence of both tert-butyl and N-1-amino groups, along with the aromatic ring substituted with 2-bromo and 3-fluorophenyl, contributes to its distinct chemical properties and potential biological activities.

The compound's structure is designed to interact with biological targets in a specific manner, which has led to its exploration in the development of novel therapeutic agents. The tert-butyl group, in particular, enhances the stability of the carbamate moiety, making it more resistant to hydrolysis under physiological conditions. This stability is crucial for ensuring the prolonged activity of any drug molecule derived from this compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The inclusion of both bromine and fluorine atoms in the phenyl ring of Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate contributes to its unique pharmacokinetic profile. These substituents can modulate electronic effects and steric interactions, thereby influencing the compound's efficacy and selectivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting specific kinases has become a major strategy in cancer therapy, and compounds like Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate offer promising starting points for developing new anticancer drugs. The amino group on the propanoyl chain provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate involves multi-step organic reactions, including condensation reactions, halogenation, and protection-deprotection strategies. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions makes it suitable for both laboratory research and industrial-scale production.

In addition to its potential in oncology, Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate has shown promise in other therapeutic areas. For instance, its structural features make it a candidate for developing treatments against inflammatory diseases and neurological disorders. The interaction between the carbamate group and biological targets such as enzymes and receptors can be fine-tuned to achieve desired pharmacological effects.

The role of computational chemistry in optimizing the structure of Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate cannot be overstated. Molecular modeling techniques help researchers predict the compound's behavior in different environments and identify potential modifications that could enhance its efficacy. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

Ethical considerations are also paramount when developing new pharmaceuticals. The synthesis and use of Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-ylcarbamate must adhere to strict regulatory guidelines to ensure safety and efficacy. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

The future prospects of Tert-butyl N-1-amino-3-(2-bromo-3-fluorophenyl)propan-2-yldicarbamate are bright, given its unique structural features and potential therapeutic applications. Continued research into its pharmacological properties will likely uncover new uses and refine existing ones. As our understanding of biological systems grows, so too will our ability to develop innovative treatments based on compounds like this one.